3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine

• IUPAC Name: 3-(2-ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine
• InChI: InChI=1S/C12H18N2O2S/c1-3-11-7-10(2)9-14(11)17(15,16)12-5-4-6-13-8-12/h4-6,8,10-11H,3,7,9H2,1-2H3
• InChI Key: VVZYUBFIGALCSD-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC(CN1S(=O)(=O)C2=CN=CC=C2)C
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol

Description

3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine, also known as E-4018, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound belongs to the class of sulfonylpyridine derivatives and has been synthesized using various methods.

Mechanism of Action

3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine inhibits PKC by binding to the ATP-binding site of the enzyme. This results in the inhibition of downstream signaling pathways that are involved in cell growth and survival. 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine has been shown to induce apoptosis in cancer cells by activating caspase-3, a key enzyme involved in the programmed cell death pathway.
Biochemical and Physiological Effects
3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, induce apoptosis in cancer cells, and reduce the expression of anti-apoptotic proteins. 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine has also been shown to reduce the migration and invasion of cancer cells by inhibiting the activity of matrix metalloproteinases (MMPs), enzymes that play a crucial role in tumor invasion and metastasis.

Advantages and Limitations for Lab Experiments

3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine has several advantages for lab experiments. It is a potent inhibitor of PKC and has been shown to have anti-cancer properties. However, there are also limitations to using 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine in lab experiments. It has low solubility in water and may require the use of organic solvents for experimentation. Additionally, 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine may have off-target effects on other enzymes, which could complicate data interpretation.

Future Directions

There are several future directions for research on 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine. One area of interest is the development of 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine analogs that have improved solubility and specificity for PKC. Another area of interest is the investigation of the potential use of 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine in combination with other anti-cancer drugs to enhance their efficacy. Additionally, further studies are needed to understand the mechanism of action of 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine and its potential applications in other diseases beyond cancer.
Conclusion
In conclusion, 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine is a sulfonylpyridine derivative that has gained attention in the scientific community due to its potential applications in medical research. It inhibits the activity of PKC and has been shown to have anti-cancer properties. 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine has several advantages for lab experiments, but also has limitations that need to be considered. Future research on 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine is needed to improve its efficacy and understand its potential applications in other diseases.

Synthesis Methods

3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine can be synthesized using different methods, including the reaction of 2-ethyl-4-methylpyrrole with chlorosulfonic acid, followed by reaction with 2-aminopyridine. Another method involves the reaction of 2-ethyl-4-methylpyrrole with sulfuric acid, followed by reaction with 2-aminopyridine. Both methods yield 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine as a white crystalline solid.

Scientific Research Applications

3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine has been studied for its potential applications in medical research. It has been found to inhibit the activity of protein kinase C (PKC), an enzyme that plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. 3-(2-Ethyl-4-methylpyrrolidin-1-yl)sulfonylpyridine has been shown to inhibit the growth of cancer cells in vitro and in vivo by targeting PKC.